Cas no 67131-45-7 (1H-Azepine, hexahydro-1-(1-methylethyl)-)

• Product Name: 1H-Azepine, hexahydro-1-(1-methylethyl)-
• CAS No: 67131-45-7
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 395280
• PubChem ID: 13208613
• Update Time: 2025-04-19

1H-Azepine, hexahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-1-(1-methylethyl)-
• 1-propan-2-ylazepane
• 1-(Propan-2-yl)azepane
• 67131-45-7
• AKOS002250608
• SCHEMBL278654
• DTXSID50527919

• Inchi： 1S/C9H19N/c1-9(2)10-7-5-3-4-6-8-10/h9H,3-8H2,1-2H3
• InChI Key： BXVAVXHPXVAUBU-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCCCC1

Computed Properties

• Exact Mass: 141.15187
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 80.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes